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Compound of Interest

Compound Name: Bacillosporin C

Cat. No.: B15564579 Get Quote

Essential Safety and Handling Guide for
Bacillosporin C
Disclaimer: A specific Safety Data Sheet (SDS) for Bacillosporin C is not publicly available.

This document provides guidance based on the known properties of Bacillosporin C as a

biologically active oxaphenalenone dimer and general best practices for handling potent

research compounds of unknown toxicity. Researchers must conduct a risk assessment and

consult their institution's Environmental Health and Safety (EHS) department before handling

this compound.

Bacillosporin C is a dimeric oxaphenalenone antibiotic with reported antitumor and

acetylcholinesterase inhibitory activities.[1] Due to its potential biological potency and the lack

of comprehensive toxicity data, it must be handled with extreme care as a hazardous

compound.

Immediate Safety and Logistical Information
Given the unknown toxicological profile of Bacillosporin C, a cautious approach is mandatory.

The primary goal is to prevent all routes of exposure, including inhalation, skin and eye contact,

and ingestion.

Hazard Assessment:
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Acute Effects: Unknown. Similar compounds may cause irritation to the skin, eyes, and

respiratory tract.

Chronic Effects: Unknown. As a compound with antitumor properties, it may be cytotoxic. As

an acetylcholinesterase inhibitor, it could have neurological effects.

Route of Exposure: Inhalation of powder, skin or eye contact, ingestion.

Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling Bacillosporin C,

particularly when handling the solid powder or preparing concentrated solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15564579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Recommendations

Respiratory
Disposable Respirator (e.g.,

N95) or higher

Recommended for weighing

and handling the solid

compound to prevent

inhalation of airborne particles.

A higher level of protection,

like a PAPR, may be required

based on risk assessment.

Hand Protection Double Gloving (Nitrile)

Wear two pairs of chemical-

resistant nitrile gloves. Change

the outer glove immediately if

contaminated.

Eye Protection
Chemical Safety Goggles or

Face Shield

Use safety goggles that

provide a complete seal

around the eyes. A face shield

worn over goggles offers

additional protection from

splashes.[1]

Body Protection Lab Coat or Disposable Gown

A dedicated lab coat is

mandatory to prevent skin

contact.[1] For procedures with

a higher risk of contamination,

a disposable gown or coveralls

should be used.

Engineering Controls:

Chemical Fume Hood: All handling of solid Bacillosporin C and preparation of stock

solutions should be performed in a certified chemical fume hood to minimize inhalation

exposure.[1]

Containment: For procedures involving larger quantities or with a high potential for

aerosolization, a glove box or other containment enclosure is recommended.
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Operational Plan: Handling and Solution
Preparation
This section provides a procedural workflow for safely handling Bacillosporin C powder and

preparing a stock solution for experimental use.

General Handling Procedures:

Preparation: Before starting, designate a specific area within a chemical fume hood for

handling. Ensure all necessary equipment (spatulas, weigh boats, vials, solvents) and waste

containers are inside the hood.

Weighing: Handle the solid compound with care to avoid generating dust. Use a

microbalance within the fume hood or a containment enclosure.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing. Bacillosporin C is soluble in DMF, DMSO, ethanol, and methanol.[1]

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol) followed by soap and water. Dispose of all cleaning

materials as hazardous waste.

Personal Hygiene: Immediately after the procedure and removing PPE, wash hands

thoroughly with soap and water.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 100 mL stock solution of Bacillosporin C
(Molecular Weight: 490.42 g/mol )[1] in DMSO.

Materials:

Bacillosporin C (solid)

Anhydrous DMSO

Analytical balance
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Weigh paper or boat

Spatula

100 mL volumetric flask

Pipettes

Vortex mixer or magnetic stirrer

Amber glass storage vials

Procedure:

Calculate Required Mass:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.100 L x 490.42 g/mol = 0.4904 g

Note: Adjust the calculation for the desired volume. For smaller volumes, e.g., 1 mL, the

required mass would be 4.9 mg.

Weighing (in a chemical fume hood):

Place a weigh boat on the analytical balance and tare.

Carefully weigh 490.4 mg of Bacillosporin C onto the weigh boat.

Dissolution:

Quantitatively transfer the weighed Bacillosporin C to the 100 mL volumetric flask.

Add approximately 80 mL of anhydrous DMSO to the flask.

Mix by swirling, vortexing, or using a magnetic stirrer until the solid is completely

dissolved.

Final Volume Adjustment:
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Once dissolved, carefully add DMSO to the 100 mL calibration mark on the volumetric

flask.

Invert the flask several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into smaller, labeled amber glass vials for storage.

Store the aliquots at -20°C or -80°C to maintain stability.[1]
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Experimental Workflow: Bacillosporin C Stock Solution Preparation
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Workflow for preparing a Bacillosporin C stock solution.
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All waste materials contaminated with Bacillosporin C must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste, including empty vials, weigh boats, gloves,

disposable lab coats, and cleaning materials, in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, labeled

hazardous waste container for liquids. Do not pour any solutions containing Bacillosporin C
down the drain.

Disposal: Arrange for waste pickup through your institution's EHS department in accordance

with local, state, and federal regulations.

Biological Context and Potential Signaling Pathway
Bacillosporin C belongs to the oxaphenalenone dimer class of compounds, which are known

to possess various biological activities, including antitumor effects. While the specific

mechanism of action for Bacillosporin C is not fully elucidated, a related compound,

talaverrucin A, has been shown to inhibit the Wnt/β-catenin signaling pathway. This pathway is

a critical regulator of cell proliferation and is often dysregulated in cancer.

Hypothesized inhibition of the Wnt/β-catenin signaling pathway.
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Property Value Source

CAS Number 76706-63-3 [1]

Molecular Formula C₂₆H₁₈O₁₀ [1]

Molecular Weight 490.42 g/mol [1]

Appearance Solid -

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol
[1]

Biological Activity
Antibiotic, Antitumor,

Acetylcholinesterase Inhibitor
[1]

Storage Store at -20°C [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/product/b15564579?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Acetylcholinesterase_Inhibitor_AChE_IN_40.pdf
https://www.benchchem.com/product/b15564579#personal-protective-equipment-for-handling-bacillosporin-c
https://www.benchchem.com/product/b15564579#personal-protective-equipment-for-handling-bacillosporin-c
https://www.benchchem.com/product/b15564579#personal-protective-equipment-for-handling-bacillosporin-c
https://www.benchchem.com/product/b15564579#personal-protective-equipment-for-handling-bacillosporin-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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